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Compound of Interest

Compound Name: (S)-2-bromosuccinic acid

Cat. No.: B107601

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
(S)-2-bromosuccinic acid. The information is compiled from Safety Data Sheets (SDS),
regulatory agency reports, and general laboratory safety protocols to ensure a thorough
understanding of the potential hazards and best practices for its use in a research and

development setting.

Chemical Identification and Physical Properties

(S)-2-Bromosuccinic acid is a brominated dicarboxylic acid used as a building block in
organic synthesis, particularly in the preparation of pharmaceutical compounds and other
complex molecules.[1][2] Understanding its basic properties is the first step in safe handling.
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Property

Value

Source(s)

Chemical Name

(S)-2-Bromosuccinic acid

[3]

(2S)-2-bromobutanedioic acid,

Synonyms 3[4
ynony (S)-(-)-2-Bromosuccinic acid 5114

CAS Number 923-06-8 [4]

Molecular Formula C4H5Bro4 [4]

Molecular Weight 196.98 g/mol [4]
White to off-white crystalline

Appearance [5]
powder

Melting Point 161-163 °C [51[6]

- Sparingly soluble in water.
Solubility [1][5]

Insoluble in ether.

Hazard Identification and Classification

(S)-2-Bromosuccinic acid is classified as a hazardous chemical.[4] The primary hazards are

related to its corrosive and irritant properties.

Hazard Class GHS Category Hazard Statement Source(s)
Skin H315: Causes skin

: - Category 2 N [7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o [7]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause

Toxicity (Single Category 3 [7]

Exposure)

respiratory irritation

Signal Word: Warning[7]
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Toxicological Data

Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) values for (S)-2-
bromosuccinic acid, are largely unavailable in the reviewed literature and safety data sheets.
[4][8][9] However, data for a closely related compound, 2,3-dibromosuccinic acid, can provide
an indication of its general toxicological profile.

Test Species Route Result Source(s)
Acute Oral
o Oral > 2000 mg/kg bw  [10]
Toxicity (LD50)
Repeated Dose
o NOAEL = 1000
Oral Toxicity (28- Rat Oral [10]
mg/kg bw/day
day)
In vitro Not considered
. - - . [10]
Mutagenicity to be genotoxic

Note: The toxicological data presented above is for 2,3-dibromosuccinic acid and should be
used as an estimate for the potential toxicity of (S)-2-bromosuccinic acid. The toxicological
properties of (S)-2-bromosuccinic acid have not been fully investigated.[9]

Experimental Protocols for Safe Handling and
Emergency Procedures

Detailed and formal experimental protocols for the safety assessment of (S)-2-bromosuccinic
acid are not readily available. The following protocols have been synthesized from the
guidance provided in safety data sheets and general laboratory safety practices.

Protocol for Routine Handling

¢ Risk Assessment: Before handling, conduct a thorough risk assessment for the specific
procedure, considering the quantity of the substance to be used and the potential for
exposure.
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e Engineering Controls: All work with (S)-2-bromosuccinic acid should be performed in a
well-ventilated area, preferably within a certified chemical fume hood.[4] Ensure that an
eyewash station and safety shower are readily accessible.[9]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses with side shields.[4]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: Wear a lab coat and closed-toe shoes. For larger quantities or
when there is a risk of splashing, consider additional protective clothing.[4]

e Handling Procedures:

[¢]

Avoid contact with skin and eyes.[9]

[e]

Avoid breathing dust.[9]

o

Use appropriate tools to handle the solid material to avoid generating dust.

[¢]

Keep the container tightly closed when not in use.[9]

e Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.

Protocol for Spill Response

e Immediate Actions:

o Alert personnel in the immediate area of the spill.

o Evacuate the area if the spill is large or if there is a risk of significant dust generation.
e Containment:

o For a solid spill, cover with a plastic sheet to minimize dust spreading.[4]

e Cleanup:
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o Wear appropriate PPE as described in section 4.1.

o Carefully sweep or scoop up the spilled material and place it into a suitable, labeled
container for disposal.[9] Avoid actions that could generate dust.

o Clean the spill area thoroughly with soap and water.

» Waste Disposal: Dispose of the spilled material and any contaminated cleaning materials as
hazardous waste in accordance with local, state, and federal regulations.

First Aid Protocols

e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[9]

o Remove contact lenses if present and easy to do.
o Seek immediate medical attention.[9]
e Skin Contact:
o Immediately remove all contaminated clothing.
o Wash the affected skin with plenty of soap and water.[4]
o If skin irritation occurs, seek medical attention.[4]

e |nhalation:

[¢]

Move the affected person to fresh air and keep them in a position comfortable for
breathing.[4]

[¢]

If breathing is difficult, provide oxygen.[4]

[e]

If the person is not breathing, give artificial respiration.[4]

Seek medical attention.

o
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 Ingestion:

(¢]

Do NOT induce vomiting.

[¢]

Clean the mouth with water.[4]

[¢]

Never give anything by mouth to an unconscious person.[4]

Seek immediate medical attention.

[e]

Storage and Disposal

Proper storage and disposal are crucial to maintaining a safe laboratory environment.

Aspect Procedure Source(s)

Keep container tightly closed
in a dry, cool, and well-

Storage _ [4][9]
ventilated place. Store at room

temperature.

) ) Strong oxidizing agents,
Incompatible Materials ] [4119]
bases, and reducing agents.

Dispose of waste in
accordance with all applicable
federal, state, and local

Disposal regulations. The material may [8]
be disposed of by a licensed
chemical destruction plant or

by controlled incineration.

Reactivity and Stability

(S)-2-Bromosuccinic acid is stable under recommended storage conditions.[4] However, it
can decompose under high temperatures, leading to the release of toxic and corrosive gases
and vapors, including carbon oxides and phosgene.[4] It is incompatible with strong oxidizing
agents, bases, and reducing agents.[4][9]
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Visualization of Safety Workflows
Signaling Pathways

There is no evidence in the scientific literature to suggest that (S)-2-bromosuccinic acid, a
chemical intermediate, is involved in specific biological signaling pathways. Therefore, a
diagram of a signaling pathway is not applicable. Instead, a logical workflow for risk
assessment and control is provided below.
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Risk Assessment and Control Workflow for (S)-2-Bromosuccinic Acid

Risk Assessment

Identify Hazards:
- Skin Irritant
- Eye Irritant
- Respiratory Irritant

i

Evaluate Exposure Potential:
- Inhalation of dust
- Dermal contact
- Eye contact

:

Assess Risks:
- Determine likelihood and severity of harm

Control Measures

Engineering Controls:
- Fume Hood
- Eyewash/Safety Shower

'

Administrative Controls:
- Standard Operating Procedures (SOPs)
- Training

:

Personal Protective Equipment (PPE):
- Goggles
- Gloves
- Lab Coat

Safe Work Procedures

Safe Handling Protocol

:

Proper Storage

;

Waste Disposal

Click to download full resolution via product page

Caption: Risk assessment and control workflow for (S)-2-bromosuccinic acid.
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Emergency Response Workflow

Emergency Response Workflow for (S)-2-Bromosuccinic Acid Exposure

Exposure Event

Skin Contact

Remove Contaminated Clothing
Wash with Soap and Water
Seek Medical Attention if Irritation Persists

Eye Contact Inhalation

Move to Fresh Air

Provide Oxygen if Breathing is Difficult

Flush Eyes with Water (15 min)

4

A
) 4 A
Seek Immediate Medical Attention Avrtificial Respiration if Not Breathing
¥

4

Seek Medical Attention

Click to download full resolution via product page
Caption: Emergency response workflow for exposure to (S)-2-bromosuccinic acid.

Disclaimer: This document is intended for informational purposes only and does not replace a
formal risk assessment or the guidance of a qualified safety professional. Always consult the
most current Safety Data Sheet for (S)-2-bromosuccinic acid before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

